Cas no 851863-19-9 (1-(3,4-diethoxybenzoyl)-2-(methylsulfanyl)-4,5-dihydro-1H-imidazole)
1-(3,4-diethoxybenzoyl)-2-(methylsulfanyl)-4,5-dihydro-1H-imidazole Chemical and Physical Properties
Names and Identifiers
-
- 1-(3,4-diethoxybenzoyl)-2-(methylsulfanyl)-4,5-dihydro-1H-imidazole
- (3,4-diethoxyphenyl)(2-(methylthio)-4,5-dihydro-1H-imidazol-1-yl)methanone
- 1-(3,4-diethoxybenzoyl)-2-(methylthio)-4,5-dihydro-1H-imidazole
- CHEMBL1899521
- (3,4-diethoxyphenyl)-(2-methylsulfanyl-4,5-dihydroimidazol-1-yl)methanone
- SMR000026730
- VU0216105-4
- AKOS024588418
- F0630-0028
- HMS2319D07
- SR-01000127334
- SR-01000127334-1
- 851863-19-9
- MLS000045126
-
- Inchi: 1S/C15H20N2O3S/c1-4-19-12-7-6-11(10-13(12)20-5-2)14(18)17-9-8-16-15(17)21-3/h6-7,10H,4-5,8-9H2,1-3H3
- InChI Key: FHTBALYXGWLJEL-UHFFFAOYSA-N
- SMILES: S(C)C1=NCCN1C(C1C=CC(=C(C=1)OCC)OCC)=O
Computed Properties
- Exact Mass: 308.11946368g/mol
- Monoisotopic Mass: 308.11946368g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 21
- Rotatable Bond Count: 6
- Complexity: 389
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 76.4Ų
1-(3,4-diethoxybenzoyl)-2-(methylsulfanyl)-4,5-dihydro-1H-imidazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0630-0028-2μmol |
1-(3,4-diethoxybenzoyl)-2-(methylsulfanyl)-4,5-dihydro-1H-imidazole |
851863-19-9 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F0630-0028-5μmol |
1-(3,4-diethoxybenzoyl)-2-(methylsulfanyl)-4,5-dihydro-1H-imidazole |
851863-19-9 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0630-0028-10μmol |
1-(3,4-diethoxybenzoyl)-2-(methylsulfanyl)-4,5-dihydro-1H-imidazole |
851863-19-9 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0630-0028-20μmol |
1-(3,4-diethoxybenzoyl)-2-(methylsulfanyl)-4,5-dihydro-1H-imidazole |
851863-19-9 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F0630-0028-1mg |
1-(3,4-diethoxybenzoyl)-2-(methylsulfanyl)-4,5-dihydro-1H-imidazole |
851863-19-9 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F0630-0028-2mg |
1-(3,4-diethoxybenzoyl)-2-(methylsulfanyl)-4,5-dihydro-1H-imidazole |
851863-19-9 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F0630-0028-3mg |
1-(3,4-diethoxybenzoyl)-2-(methylsulfanyl)-4,5-dihydro-1H-imidazole |
851863-19-9 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0630-0028-4mg |
1-(3,4-diethoxybenzoyl)-2-(methylsulfanyl)-4,5-dihydro-1H-imidazole |
851863-19-9 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F0630-0028-5mg |
1-(3,4-diethoxybenzoyl)-2-(methylsulfanyl)-4,5-dihydro-1H-imidazole |
851863-19-9 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0630-0028-10mg |
1-(3,4-diethoxybenzoyl)-2-(methylsulfanyl)-4,5-dihydro-1H-imidazole |
851863-19-9 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
1-(3,4-diethoxybenzoyl)-2-(methylsulfanyl)-4,5-dihydro-1H-imidazole Related Literature
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
Additional information on 1-(3,4-diethoxybenzoyl)-2-(methylsulfanyl)-4,5-dihydro-1H-imidazole
Research Brief on 1-(3,4-diethoxybenzoyl)-2-(methylsulfanyl)-4,5-dihydro-1H-imidazole (CAS: 851863-19-9)
1-(3,4-diethoxybenzoyl)-2-(methylsulfanyl)-4,5-dihydro-1H-imidazole (CAS: 851863-19-9) is a synthetic compound with potential applications in the field of medicinal chemistry and drug discovery. Recent studies have focused on its pharmacological properties, synthesis methods, and potential therapeutic uses. This research brief aims to summarize the latest findings related to this compound, providing insights into its molecular mechanisms, biological activities, and future research directions.
The compound belongs to the class of imidazole derivatives, which are known for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The presence of the diethoxybenzoyl and methylsulfanyl groups in its structure suggests potential interactions with biological targets, such as enzymes and receptors. Recent studies have explored its role as a modulator of specific signaling pathways, particularly those involved in inflammation and cell proliferation.
One of the key findings from recent research is the compound's ability to inhibit the activity of certain kinases, which are critical regulators of cellular processes. In vitro studies have demonstrated its efficacy in reducing the proliferation of cancer cell lines, suggesting its potential as an anticancer agent. Additionally, its anti-inflammatory properties have been investigated in animal models, where it showed promising results in reducing markers of inflammation.
The synthesis of 1-(3,4-diethoxybenzoyl)-2-(methylsulfanyl)-4,5-dihydro-1H-imidazole has also been a focus of recent research. Novel synthetic routes have been developed to improve yield and purity, making it more accessible for further pharmacological studies. Advanced spectroscopic techniques, such as NMR and mass spectrometry, have been employed to characterize the compound and confirm its structural integrity.
Despite these promising findings, further research is needed to fully understand the compound's pharmacokinetics, toxicity profile, and therapeutic potential. Preclinical studies are ongoing to evaluate its safety and efficacy in more complex biological systems. Future research directions may include the development of analogs with improved potency and selectivity, as well as investigations into its mechanism of action at the molecular level.
In conclusion, 1-(3,4-diethoxybenzoyl)-2-(methylsulfanyl)-4,5-dihydro-1H-imidazole (CAS: 851863-19-9) represents a promising candidate for further drug development. Its unique chemical structure and biological activities make it a valuable subject of study in the field of medicinal chemistry. Continued research efforts will be essential to unlock its full therapeutic potential and translate these findings into clinical applications.
851863-19-9 (1-(3,4-diethoxybenzoyl)-2-(methylsulfanyl)-4,5-dihydro-1H-imidazole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)